Cas no 2229245-83-2 (methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate
• CAS No: 2229245-83-2
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 5965822
• PubChem ID: 165880202
• Update Time: 2025-05-22

methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate
• 2229245-83-2
• EN300-1803037

• Inchi： 1S/C11H12O5/c1-15-10-5-7(12)3-4-8(10)9(13)6-11(14)16-2/h3-5,12H,6H2,1-2H3
• InChI Key： GUNRGYQIZOLFML-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(CC(=O)OC)=O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.8Ų

Additional information on methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate (CAS No. 2229245-83-2)

In the realm of organic chemistry and pharmaceutical intermediates, methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate (CAS No. 2229245-83-2) has garnered significant attention due to its versatile applications. This compound, often referred to by its systematic name or CAS number, is a key building block in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug development, fragrance synthesis, and specialty chemicals. The growing interest in sustainable synthesis and green chemistry has further propelled the demand for such intermediates, as they align with the global shift toward environmentally friendly practices.

The structural uniqueness of methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate lies in its combination of a hydroxyphenyl moiety and a β-keto ester functional group. This configuration enables it to participate in various chemical reactions, including Michael additions, cyclizations, and esterifications. Such reactivity makes it invaluable for constructing complex molecules, particularly in the synthesis of flavonoids and polyphenolic derivatives, which are widely studied for their bioactive properties. The compound’s CAS registry number, 2229245-83-2, serves as a critical identifier for researchers sourcing high-purity materials.

Recent trends in the chemical and pharmaceutical industries highlight a surge in searches for high-performance intermediates and custom synthesis solutions. Questions like “What are the applications of β-keto esters in drug discovery?” or “How to optimize the synthesis of methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate?” reflect the compound’s relevance. Additionally, the rise of AI-driven drug design and computational chemistry has spurred interest in such intermediates, as they are often used in in silico modeling and structure-activity relationship (SAR) studies.

From a commercial perspective, methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate is sought after by manufacturers specializing in fine chemicals and pharmaceutical ingredients. Its role in producing natural product analogs and functional materials aligns with the increasing demand for bio-based compounds. Furthermore, the compound’s potential in cosmetic formulations and nutraceuticals has been explored, given the consumer shift toward clean-label products and plant-derived actives.

Quality and safety are paramount when handling methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with regulatory standards. Researchers are advised to store the compound under recommended conditions to maintain its stability and efficacy. As the industry moves toward traceability and transparency, proper documentation of its synthesis and handling becomes essential.

In conclusion, methyl 3-(4-hydroxy-2-methoxyphenyl)-3-oxopropanoate (CAS No. 2229245-83-2) represents a critical intermediate in modern chemistry, bridging the gap between synthetic innovation and practical applications. Its multifaceted uses, coupled with the evolving landscape of sustainable chemistry, ensure its continued relevance in scientific and industrial advancements.